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Compound of Interest

Compound Name: Bis(2-chloro-1-methylethyl) ether

Cat. No.: B132582 Get Quote

Essential Safety and Handling Guide for Bis(2-
chloro-1-methylethyl) ether
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Bis(2-chloro-1-methylethyl) ether (CAS RN 108-60-1). Adherence to these procedures is

essential to ensure a safe laboratory environment.

Hazard Summary
Bis(2-chloro-1-methylethyl) ether is a combustible, colorless liquid that is toxic if swallowed

and harmful if inhaled. It can cause irritation to the skin, eyes, and respiratory tract.[1][2] This

substance may be absorbed through the skin and may cause damage to the liver and kidneys.

[1][3] There is also limited evidence of it causing cancer in animals.[3]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Bis(2-chloro-1-methylethyl) ether.
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PPE Category Item Specification

Hand Protection Gloves
Chemical resistant, solvent-

resistant.[3][4]

Body Protection Protective Clothing

Tychem® BR/LV, TK

Responder, or Reflector® are

recommended materials.[3]

Standard work clothes and

shoes are a minimum

requirement.[4] Disposable

Tyvek-type sleeves taped to

gloves are also an option.[1]

Eye and Face Protection Goggles/Face Shield

Tightly fitting safety goggles

(chemical goggles).[4] A face

shield should be worn if there

is a splashing hazard.[4]

Respiratory Protection Respirator

Required when vapors or

aerosols are generated. A

NIOSH-approved full-face

positive pressure supplied-air

respirator or a self-contained

breathing apparatus (SCBA) is

recommended.[1][5] A filter of

type ABEK is also

recommended.

Operational Plan for Handling
1. Engineering Controls:

Work under a chemical fume hood.

Ensure adequate ventilation in the work area.[4]

Where possible, use a closed system to transfer the chemical from storage containers to

process containers.[3][6]
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2. Safe Handling Practices:

Avoid contact with skin and eyes.[4]

Do not inhale the substance or its mixture.

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.[3]

Keep the container tightly closed in a well-ventilated place.[5]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

3. Storage:

Store in a locked-up, well-ventilated place.

Keep containers tightly closed.[3]

Store under refrigerated temperatures and protect from light.[1][5]

Store away from oxidizing agents, strong acids, metals, and epoxy coatings.[3]

4. Disposal Plan:

Waste material must be disposed of in accordance with national and local regulations.

It may be necessary to dispose of Bis(2-chloro-1-methylethyl) ether as a hazardous

waste.[3]

Do not mix with other waste. Leave chemicals in their original containers.

Handle uncleaned containers as you would the product itself.

Contaminated clothing and absorbent materials should be sealed in a vapor-tight plastic bag

for eventual disposal.[1]
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Emergency Procedures
Spill Response Workflow

The following diagram outlines the step-by-step procedure for handling a spill of Bis(2-chloro-
1-methylethyl) ether.
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Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Reporting

Evacuate non-essential personnel

Remove all ignition sources

Ensure adequate ventilation

Absorb spill with vermiculite, dry sand, or similar material

Collect absorbed material into sealed containers

Wash spill area with 60-70% ethanol, then soap and water

Dispose of waste as hazardous material

Report the incident to the Safety Officer

Click to download full resolution via product page

Spill Response Workflow for Bis(2-chloro-1-methylethyl) ether.
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First Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

Skin Contact: Immediately wash the affected area with soap and water while removing all

contaminated clothing.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4]

Ingestion: Immediately call a poison center or doctor. Rinse mouth. Do not induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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